(2E)-6-methylhept-2-enoic acid

• CAS RN: 199467-25-9
• Molecular Formula: C8H14O2
• Molecular Weight: 142.2

Description

(2E)-6-methylhept-2-enoic acid, also known as 2-methyl-6-heptenoic acid or 2MHA, is a naturally occurring fatty acid found in many plants and animals. It is a monounsaturated fatty acid with a seven-carbon chain and a single double bond between the sixth and seventh carbon atoms. 2MHA has a variety of biological functions, including acting as a precursor for the synthesis of other fatty acids, acting as an anti-inflammatory agent, and playing a role in cell membrane structure and function. In addition, 2MHA has been investigated for its potential role in treating various diseases, such as cancer, cardiovascular disease, and diabetes.

Mechanism of Action

The exact mechanism of action of 2MHA is still not fully understood. However, it is believed that 2MHA has anti-inflammatory, antioxidant, and anti-apoptotic effects. In addition, 2MHA has been shown to modulate the signaling pathways of various cellular processes, including cell proliferation, differentiation, and apoptosis. Furthermore, 2MHA has been shown to modulate the expression of various genes involved in cell growth and death.
Biochemical and Physiological Effects
2MHA has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in fatty acid metabolism, as well as the expression of genes involved in cell growth and death. In addition, 2MHA has been shown to have anti-inflammatory, antioxidant, and anti-apoptotic effects. Furthermore, 2MHA has been shown to modulate the activity of various hormones, such as insulin and leptin, which are involved in the regulation of metabolism.

Advantages and Limitations for Lab Experiments

2MHA is a relatively easy compound to synthesize, which makes it an ideal compound for laboratory experiments. In addition, 2MHA is relatively stable and has a wide range of applications, which makes it suitable for a variety of laboratory experiments. However, 2MHA is also a relatively expensive compound, which may limit its use in some laboratory experiments.

Future Directions

There are a variety of potential future directions for research on 2MHA. For example, further research is needed to better understand the mechanism of action of 2MHA and its role in various diseases. In addition, further research is needed to explore the potential therapeutic applications of 2MHA, such as its use as an anti-inflammatory or antioxidant agent. Furthermore, further research is needed to explore the potential of 2MHA as a dietary supplement or food additive. Finally, further research is needed to explore the potential of 2MHA as a platform for the development of novel drugs and therapeutic agents.

Synthesis Methods

2MHA can be synthesized from a variety of starting materials, including petrochemicals and natural sources. Petrochemicals, such as ethylene and propylene, can be converted to 2MHA through a series of chemical reactions, including hydroformylation, hydrogenation, and isomerization. Natural sources, such as vegetable oils, can also be used as starting materials for the synthesis of 2MHA. The most common method for synthesizing 2MHA from natural sources is the lipase-catalyzed transesterification of triglycerides.

Scientific Research Applications

2MHA has been studied extensively in scientific research. It has been used as a model compound to study the structure and function of fatty acids, as well as their interactions with other molecules. In addition, 2MHA has been used as a model compound to study the structure and function of cell membranes, as well as their interactions with other molecules. Furthermore, 2MHA has been studied for its potential role in treating various diseases, such as cancer, cardiovascular disease, and diabetes.